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Compound of Interest

(R)-5-Phthalimido-2-bromovaleric
Compound Name:

acid
CAS No.: 179090-36-9
Cat. No.: B061040

Get Quote

Executive Summary & Safety Directive

(R)-5-Phthalimido-2-bromovaleric acid (CAS: 170985-84-9) represents a dual-hazard class
in chemical waste management. It functions as both a corrosive organic acid and an alkylating
agent (due to the

-bromo moiety).

The Core Directive: Do not treat this merely as "organic acid waste." The presence of the
bromine atom mandates its classification as Halogenated Waste. Improper disposal into non-
halogenated streams can result in regulatory fines and, more critically, violent reactions if co-
mingled with strong nucleophiles (e.g., azides, thiols) or strong bases which can hydrolyze the
phthalimide protecting group.

Chemical Hazard Profile
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Effective disposal requires understanding the molecular triggers that cause instability in a

waste drum.

Property

Specification

Disposal Implication

Molecular Formula

High Carbon/Bromine ratio

requires incineration.

Functional Groups

Alkyl Bromide, Carboxylic Acid,
Phthalimide

Triple Hazard: Corrosive,

Alkylating, Sensitizing.

Incompatible with

Acidity (pKa) ~4.5 (Carboxylic Acid) cyanide/sulfide waste

(generates toxic gas).

) ) Do NOT mix with strong
o Active Site ( ] ] ]
Reactivity nucleophiles (amines, azides)
-carbon) in waste.

Do NOT mix with strong bases

Stability Hydrolytically Unstable (Base) (NaOH, KOH) to prevent

exothermic hydrolysis.

Decision Logic for Waste Segregation

The following flowchart illustrates the critical decision pathways for disposing of (R)-5-

Phthalimido-2-bromovaleric acid. This logic prevents the common error of misclassifying

brominated acids as simple "organic solvents."
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Waste Generation:
(R)-5-Phthalimido-2-bromovaleric acid

Physical State?

Expired/Excess Solid \ Dissolved

Solid / Pure Substance Solution / Reaction Mixture

Double Bag & Tag

Procedure A:

?
Solid Waste Lab Pack Solvent Type?

DCM, DMF, etc. Water/Buffer

Organic Solvent Aqueous Solution

Segregate from Non-Halo

Procedure B: Procedure C:
Halogenated Organic Waste Aqueous Corrosive (Halogenated)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating brominated acid waste streams. Note the strict
separation of halogenated liquids.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b061040/docs?utm_src=pdf-body-img#operational-guide-safe-disposal-and-management-of-r-5-phthalimido-2-bromovaleric-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Detailed Disposal Protocols
Procedure A: Solid Waste (Pure Substance)

Use this for expired chemicals, spill cleanup residues, or excess weighing solids.

« Containment: Do not empty the solid into a general carboy. Keep it in the original container if
possible. If not, transfer to a wide-mouth high-density polyethylene (HDPE) jar.

e Secondary Containment: Place the primary container inside a clear, sealable plastic bag
(Ziploc type) to prevent contamination of the outer container.

o Labeling: Apply a hazardous waste label with the following specific identifiers:
o Chemical Name: (R)-5-Phthalimido-2-bromovaleric acid.
o Hazard Checkboxes: Corrosive, Toxic.[1][2]
o Note: "Contains Bromine - Do Not Incinerate with General Trash."

e Disposal: Move to the Lab Pack accumulation area. This waste must be chemically treated
or incinerated at a licensed facility capable of scrubbing hydrobromic acid emissions.

Procedure B: Organic Liquid Waste

Use this for reaction mixtures (e.g., in DMF, Dichloromethane, or Ethyl Acetate).
e Segregation: Pour into the Halogenated Organic Solvent waste container.

o Critical: Even if the solvent is non-halogenated (e.g., Ethyl Acetate), the presence of the
brominated solute contaminates the entire mixture, reclassifying it as halogenated.

o Compatibility Check: Ensure the waste container does not contain strong bases (e.g.,
Sodium Methoxide waste). Mixing this acid with basic waste will trigger heat generation and
potential pressure buildup.

e pH Check: If the solution is highly acidic (pH < 2), consider a slow neutralization with dilute
Sodium Bicarbonate before adding to the drum, ONLY if your facility's SOP permits in-lab
neutralization. Otherwise, tag the drum as "Acidic Organic Waste."
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Procedure C: Aqueous Waste

Use this for aqueous extractions or reverse-phase chromatography fractions.
Collection: Collect in a dedicated carboy for Aqueous Corrosives.

Trace Halogens: Mark the tag explicitly as "Contains Halogenated Organics." This prevents
the water treatment facility from accidentally discharging brominated organics into the sewer
system.

Prohibited: Do not pour down the sink. Despite water solubility, the alkylating nature of the
compound poses environmental toxicity risks.

Emergency Spill Response (Immediate Action)
If (R)-5-Phthalimido-2-bromovaleric acid is spilled outside a fume hood:

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and a
lab coat. If the powder is fine and airborne, use an N95 or P100 respirator.

Dry Spill: Do not wet the powder (creates corrosive acid). Gently sweep into a dustpan or
scoop using a card. Place in a bag as per Procedure A.

Wet Spill: Cover with a Sodium Carbonate or Calcium Carbonate spill mix to neutralize the
acidity. Wait for bubbling to cease. Absorb with vermiculite or clay.

Decontamination: Wipe the surface with a dilute soap solution, followed by water.[3] Place all
wipes in the hazardous waste bag.
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« U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Orientation Manual. (Code D002 for Corrosivity).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061040?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

